2-(1H-benzo[d]imidazol-1-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-(3-pyrazin-2-yloxypyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C17H17N5O2/c23-17(11-22-12-20-14-3-1-2-4-15(14)22)21-8-5-13(10-21)24-16-9-18-6-7-19-16/h1-4,6-7,9,12-13H,5,8,10-11H2
• InChI Key: OSVCKMYCFBKWNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CN=C2)C(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol
• CAS No.: 2034279-57-5

Description

2-(1H-benzo[d]imidazol-1-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H17N5O2 and its molecular weight is 323.356. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 2-(1H-benzo[d]imidazol-1-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone is involved in various synthesis processes, contributing to the development of novel heterocyclic compounds. These compounds have a wide range of applications, including antimicrobial, antifungal, and antiviral activities. For example, synthesis procedures utilizing similar structures have led to the creation of compounds with moderate antifungal activity against strains of Candida (Mamolo et al., 2003) and potential as antitumor and antioxidant agents (Hamama et al., 2013).

Molecular Docking Studies

The compound's framework serves as a key structural motif in molecules designed for molecular docking studies. These studies aim to explore the interactions between synthetic molecules and biological targets, providing insights into the potential therapeutic uses of these compounds. For instance, compounds containing similar structural elements have been studied for their binding efficiency against tuberculosis targets, indicating the importance of such structures in medicinal chemistry (Abdelall, 2014).

Antimicrobial and Antiviral Activities

Research into compounds with similar chemical frameworks has highlighted their significant antimicrobial and antiviral properties. These findings suggest potential applications in treating infections and diseases caused by various pathogens. For instance, synthesis of heterocyclic compounds bearing benzimidazole and pyrazoline motifs has shown significant antimicrobial activity (Desai et al., 2017), while other studies have focused on the antiviral capabilities of related compounds (Attaby et al., 2006).